Cas no 269409-70-3 (4-Hydroxyphenylboronic acid pinacol ester)
4-Hydroxyphenylboronic acid pinacol ester is a stable boronic ester derivative commonly used in Suzuki-Miyaura cross-coupling reactions. Its pinacol protection enhances shelf stability and handling compared to the free boronic acid form, reducing susceptibility to protodeboronation. The phenolic hydroxyl group provides a reactive site for further functionalization, making it a versatile intermediate in pharmaceutical and materials chemistry. This compound exhibits good solubility in organic solvents, facilitating its use in homogeneous reaction conditions. Its stability under basic conditions and compatibility with various coupling partners make it a reliable choice for constructing biaryl systems in synthetic applications.
269409-70-3 structure
Product Name:4-Hydroxyphenylboronic acid pinacol ester
CAS No:269409-70-3
MF:C12H17BO3
MW:220.072583913803
MDL:MFCD02093756
CID:67375
PubChem ID:2734624
Update Time:2025-06-06
4-Hydroxyphenylboronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxyphenylboronic acid pinacol ester
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
- 2-(4-Hydroxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4-hydroxybenzeneboronic acid pinacol ester
- 4-Hydroxyphenylboronic acid pinacol cyclic ester
- 4-hydroxyphenylboronic acid pinacolate
- HPBE
- 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)phenol
- SCHEMBL102562
- 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
- FT-0644217
- SY020873
- AM20060974
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxoborolan-2-yl)phenol
- Z1741960628
- 4-hydroxybenzene boronic acid pinacol ester
- 4-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-phenol
- (4-HYDROXYPHENYL)BORONIC ACID PINACOL ESTER
- AB10835
- 4-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)phenol
- T1954
- AS-2606
- 4-hydroxyphenylboronic acid, pinacol ester
- J-016615
- 4-(4,4,5,5-tetramethyl-[1,3,2]-dioxaborolan-2-yl)-phenol
- AKOS015915429
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-phenol
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) phenol
- EN300-316486
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2yl)phenol
- 4-(4,4,5,5-tetramethyl 1,3,2-dioxaborolan-2-yl-) phenol
- 4-[4,4,5,5tetramethyl-1,3,2-dioxaborolan-2-yl]-phenol
- 4-(4,4,5,5-tetramethyl 1,3,2-dioxaborolan-2-yl-)phenol
- PHENOL, 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
- 4-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
- 4-Hydroxyphenylboronic acid pinacol ester, 97%
- 4-hydroxybenzeneboronic acid, pinacol ester
- HY-W002879
- BICZJRAGTCRORZ-UHFFFAOYSA-N
- A818720
- 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenol
- PB42436
- MFCD02093756
- DTXSID70370404
- CS-W002879
- 269409-70-3
- 4-Hydroxyphenylboronic acid pinacol ester,97%
- inverted exclamation markY97%(GC)
- 3-hydroxy-2,3-dimethylbutan-2-yl hydrogen 4-hydroxyphenylboronate
-
- MDL： MFCD02093756
- Inchi： 1S/C12H17BO3/c1-11(2)12(3,4)16-13(15-11)9-5-7-10(14)8-6-9/h5-8,14H,1-4H3
- InChI Key： BICZJRAGTCRORZ-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2)O)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 220.12700
- Monoisotopic Mass: 220.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 38.7A^2
Experimental Properties
- Color/Form: Light brown crystalline powder
- Density: 1.050(lit.)
- Melting Point: 114.0 to 118.0 deg-C
- Boiling Point: 333.2℃ at 760 mmHg
- Flash Point: 155.7°C
- Refractive Index: 1.514
- Water Partition Coefficient: Insoluble
- PSA: 38.69000
- LogP: 1.69140
- Solubility: Insoluble in water
4-Hydroxyphenylboronic acid pinacol ester Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Store long-term at 2-8°C
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
4-Hydroxyphenylboronic acid pinacol ester Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
4-Hydroxyphenylboronic acid pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 010837-5g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
269409-70-3 | 97% | 5g |
￡35.00 | 2022-03-01 | |
| Fluorochem | 010837-25g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
269409-70-3 | 97% | 25g |
￡108.00 | 2022-03-01 | |
| Fluorochem | 010837-100g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
269409-70-3 | 97% | 100g |
￡300.00 | 2022-03-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1954-5G |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
269409-70-3 | >98.0%(GC) | 5g |
¥200.00 | 2024-04-16 | |
| Fluorochem | 010837-1g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
269409-70-3 | 97% | 1g |
￡18.00 | 2022-03-01 | |
| Chemenu | CM133980-25g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
269409-70-3 | 95+% | 25g |
$98 | 2021-08-05 | |
| Chemenu | CM133980-100g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
269409-70-3 | 95+% | 100g |
$336 | 2021-08-05 | |
| Chemenu | CM133980-500g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
269409-70-3 | 95+% | 500g |
$1176 | 2021-08-05 | |
| ChemScence | CS-W002879-10g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
269409-70-3 | ≥98.0% | 10g |
$35.0 | 2022-04-27 | |
| ChemScence | CS-W002879-25g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
269409-70-3 | ≥98.0% | 25g |
$53.0 | 2022-04-27 |
4-Hydroxyphenylboronic acid pinacol ester Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:269409-70-3)4-Hydroxyphenylboronic acid pinacol ester
Order Number:A818720
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):324.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:269409-70-3)4-Hydroxyphenylboronic acid pinacol ester
Order Number:sfd1900
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:269409-70-3)4-羟基苯硼酸频哪醇酯
Order Number:LE5448819
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
Price ($):discuss personally
Email:18501500038@163.com
4-Hydroxyphenylboronic acid pinacol ester Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:269409-70-3)4-Hydroxyphenylboronic acid pinacol ester
Purity:99%
Quantity:500g
Price ($):324.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:269409-70-3)4-Hydroxyphenylboronic acid pinacol ester
Purity:99.9%
Quantity:200kg
Price ($):Inquiry